Cas no 127224-05-9 (Acetic acid, difluoroiodo-, 1-methylethyl ester)

Acetic acid, difluoroiodo-, 1-methylethyl ester structure
127224-05-9 structure
Product Name:Acetic acid, difluoroiodo-, 1-methylethyl ester
CAS No:127224-05-9
MF:C5H7F2IO2
MW:264.009161233902
CID:1221324
PubChem ID:4738502
Update Time:2025-04-20

Acetic acid, difluoroiodo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, difluoroiodo-, 1-methylethyl ester
    • propan-2-yl 2,2-difluoro-2-iodoacetate
    • AKOS002664191
    • DTXSID00406220
    • 127224-05-9
    • SCHEMBL21768183
    • USCJKAGGGHFJKF-UHFFFAOYSA-N
    • Inchi: 1S/C5H7F2IO2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
    • InChI Key: USCJKAGGGHFJKF-UHFFFAOYSA-N
    • SMILES: IC(C(=O)OC(C)C)(F)F

Computed Properties

  • Exact Mass: 263.94541
  • Monoisotopic Mass: 263.94588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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